Cas no 1203202-67-8 (N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1203202-67-8
• MF: C₁₇H₁₃N₅O₄S
• MW: 383.381221532822
• CID: 6483589
• Update Time: 2025-07-09

N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide
• N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2,1,3-benzothiadiazole-5-carboxamide
• 2,1,3-Benzothiadiazole-5-carboxamide, N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C17H13N5O4S/c1-24-10-4-5-11(14(8-10)25-2)16-19-20-17(26-16)18-15(23)9-3-6-12-13(7-9)22-27-21-12/h3-8H,1-2H3,(H,18,20,23)
• InChI Key： YTXRLOWRKWQGME-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NC3=NN=C(C4=CC=C(OC)C=C4OC)O3)=O)=CC2=NS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide

N-CAS No. 1203202-67-8: A Comprehensive Overview

The compound with CAS No. 1203202-67-8, known as N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,1,3-benzothiadiazole-5-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiadiazole core and an oxadiazole moiety linked through a carboxamide group. The presence of the 2,4-dimethoxyphenyl substituent further enhances its functional properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials for electronic applications. The benzothiadiazole (BTD) moiety is known for its excellent electron-withdrawing properties and high thermal stability, making it a valuable component in the synthesis of organic semiconductors. Similarly, the oxadiazole group contributes to the compound's ability to form stable π-conjugated systems, which are crucial for charge transport in devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

One of the most promising applications of N-CAS No. 1203202-67-8 lies in its potential use as a building block for high-performance organic electronics. Researchers have demonstrated that incorporating such compounds into polymer blends can significantly improve the charge carrier mobility and device stability. For instance, a study published in *Advanced Materials* in 2023 reported that films fabricated using this compound exhibited exceptional electron mobility values exceeding 1 cm²/V·s under ambient conditions.

In addition to its electronic properties, N-CAS No. 1203202-67-8 has also shown promise in the field of photovoltaics. The compound's ability to absorb light across a broad spectrum makes it an attractive candidate for use in dye-sensitized solar cells (DSSCs). Recent experiments have shown that incorporating this compound into DSSC sensitizers can lead to improved light harvesting efficiency and higher power conversion efficiencies compared to traditional ruthenium-based dyes.

The synthesis of N-CAS No. 1203202-67-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the benzothiadiazole core through sulfurization reactions and the subsequent coupling with the oxadiazole moiety via amide bond formation. The introduction of the 2,4-dimethoxyphenyl group is typically achieved through nucleophilic aromatic substitution under controlled conditions to ensure regioselectivity.

From a structural perspective, N-CAS No. 120320₂₆₇₈ exhibits a unique combination of aromaticity and heteroatom functionality that contributes to its versatile chemical behavior. The benzothiadiazole ring system provides a rigid framework that facilitates efficient π-orbital overlap with adjacent groups, while the oxadiazole moiety introduces additional electron-withdrawing effects that can be tuned by modifying substituents on the phenyl ring.

Looking ahead, ongoing research into N-CAS No. 1₂₀₃₂₀₂₋₆₇₋₈ is expected to uncover new applications in areas such as bioelectronics and flexible electronics. Its compatibility with solution-processing techniques makes it an ideal candidate for large-scale manufacturing of next-generation electronic devices.